BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 6-
Benzyloxypyridine-3-boronic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

6-Benzyloxypyridine-3-boronic
Compound Name: o
aci

Cat. No.: B1341736

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis, and
applications of 6-Benzyloxypyridine-3-boronic acid. It is intended to serve as a technical
resource for professionals in the fields of chemical research and drug development.

Core Chemical Properties

6-Benzyloxypyridine-3-boronic acid is a heteroaryl boronic acid derivative that serves as a
versatile building block in organic synthesis.[1] Its physical and chemical properties are
summarized below. The compound typically appears as a white to off-white solid and may
contain varying amounts of its anhydride form.[2][3]

Data Presentation: Summary of Chemical Properties
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Property Value Source(s)
CAS Number 929250-35-1 [4][51[6]1[7]
Molecular Formula C12H12BNO3 [2][5][6][8]
Molecular Weight 229.04 g/mol [2][5][6]
Melting Point 110 °C [2]

) Solid, White to Almost white
Physical State [2][3]

powder/crystal

2-(Benzyloxy)pyridine-5-
ylboronic acid, 6-

Synonyms . : [31[5][7]
(Benzyloxy)pyridin-3-ylboronic

acid

Purity Typically 295% 9]

Synthesis and Reactivity

Pyridinyl boronic acids are crucial reagents in modern organic synthesis.[10] The synthesis of
compounds like 6-Benzyloxypyridine-3-boronic acid generally follows established methods
for creating pyridinylboronic acids and their esters. The most fundamental and reliable method
for large-scale preparation involves a halogen-metal exchange of a corresponding halopyridine,
followed by borylation with a trialkyl borate.[11][12]

General Synthesis Workflow

Halogen-Metal Exchange

6-Benzyloxy-3-halopyridine e.g. n-Bul

Borylation

Organometallic Intermediate e.g., Triisopropyl borate] A Hydrolysis - . .
(e.g., Lithiated Pyridine) Boronic Ester Intermediate 6-Benzyloxypyridine-3-boronic acid
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Caption: General workflow for the synthesis of pyridinyl boronic acids.
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The primary application of 6-Benzyloxypyridine-3-boronic acid stems from its utility in
palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[1][13]
This reaction is a powerful method for forming carbon-carbon bonds, essential for constructing
complex organic molecules.[13][14] In this context, the boronic acid acts as the organoboron
component, which couples with an organic halide in the presence of a palladium catalyst and a
base.[15][16]

Key Applications in Research and Development

6-Benzyloxypyridine-3-boronic acid is a valuable intermediate with applications spanning
several areas of chemical and pharmaceutical research.

Drug Development: The compound is a key intermediate in the synthesis of pharmaceuticals.
[17] Its structure is incorporated into more complex molecules designed as targeted
therapies. For example, it has been used to synthesize high-affinity corticotropin-releasing
factor (CRF) receptor ligands.[18]

Medicinal Chemistry: In the fight against antibiotic resistance, 6-Benzyloxypyridine-3-
boronic acid was identified as a potential inhibitor of the NorA efflux pump in
Staphylococcus aureus.[19] This finding has led to the synthesis and evaluation of related
derivatives to restore the potency of existing antibiotics against multidrug-resistant bacterial
strains.[19]

Organic Synthesis: It serves as a fundamental building block for creating biaryl compounds
and other complex molecular architectures via Suzuki-Miyaura coupling.[13][17] This
reaction is widely used due to the stability, low toxicity, and ease of preparation of the boronic
acid reagents.[15][20]

Logical Relationship of Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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